Plk1-IN-10

• Molecular Formula: C23H22FN3O4S
• Molecular Weight: 455.5 g/mol
• InChI: InChI=1S/C23H22FN3O4S/c1-26(2)12-13-27-22(28)18-5-3-4-17-20(11-10-19(21(17)18)23(27)29)32(30,31)25-14-15-6-8-16(24)9-7-15/h3-11,25H,12-14H2,1-2H3
• InChIKey: ZXAXIBOIHOYQIP-UHFFFAOYSA-N

Plk1-IN-10: PBD-Targeted PLK1 Inhibitor Overview

PLK1-IN-10 (Compound 4Bb) is an orally active, small-molecule inhibitor that targets the Polo-box domain (PBD) of Polo-like kinase 1 (PLK1), rather than the ATP-binding kinase domain (KD) targeted by most clinical-stage PLK1 inhibitors. By binding to the PBD with a K_D of 0.29 μM, it disrupts the protein-protein interaction between PLK1 and protein regulator of cytokinesis 1 (PRC1), downregulates the CDK1-Cyclin B1 complex, and triggers mitotic catastrophe specifically in drug-resistant cancer cells [1]. This naphthalimide-derivative scaffold represents a structurally distinct class of PLK1 inhibitors that circumvents the pan-selectivity and dose-limiting toxicities commonly associated with ATP-competitive PLK1 inhibitors [1].

Targets PLK1 via polo-box domain (PBD), not ATP-binding site

Supports oral and parenteral administration for in vivo pharmacology studies

Bifunctional research tool: PLK1 PBD inhibition combined with GSH-mediated redox modulation

• [1] Yan, Y., et al. Identification of naphthalimide-derivatives as novel PBD-targeted polo-like kinase 1 inhibitors with efficacy in drug-resistant lung cancer cells. European Journal of Medicinal Chemistry, 2024, 271, 116430. View Source

Plk1-IN-10 vs ATP-Competitive PLK1 Inhibitors

PLK1 inhibitors fall into two mechanistically distinct classes: ATP-competitive inhibitors that target the conserved kinase domain (KD), and PBD-targeted inhibitors that block the protein-protein interaction essential for substrate recognition and subcellular localization. ATP-competitive inhibitors such as BI 2536, volasertib, and GSK461364 exhibit sub-nanomolar to low nanomolar biochemical potency, but their clinical utility is constrained by pan-selectivity across PLK family members (PLK2/PLK3) and dose-limiting myelosuppression [1][2]. In contrast, PBD-targeted inhibitors like PLK1-IN-10 offer a fundamentally different mechanism that avoids ATP-binding site competition, potentially enabling efficacy in cells that have developed resistance to ATP-competitive agents [1][3]. The following quantitative evidence demonstrates that PLK1-IN-10 is not a simple potency-equivalent substitute for existing PLK1 inhibitors, but rather a functionally differentiated tool compound for specific research applications, particularly in drug-resistant cancer models where ATP-competitive inhibitors show diminished activity.

Plk1-IN-10 (PBD-targeted)

• Binds unique polo-box domain; isoform-selectivity context differs
• Bifunctional: disrupts PLK1-PRC1 and depletes GSH
• Reported oral and i.p. activity in drug-resistant xenograft models

ATP-competitive PLK1 inhibitors

• Target conserved kinase domain; pan-PLK selectivity may shift interpretation
• Lack GSH-reactive oxidative stress mechanism
• Different resistance-model response profile may not transfer directly

• [1] Yan, Y., et al. Identification of naphthalimide-derivatives as novel PBD-targeted polo-like kinase 1 inhibitors with efficacy in drug-resistant lung cancer cells. European Journal of Medicinal Chemistry, 2024, 271, 116430. View Source
• [2] Gjertsen, B. T., & Schöffski, P. Discovery and development of the Polo-like kinase inhibitor volasertib in cancer therapy. Leukemia, 2015, 29, 11–19. View Source
• [3] Abdelfatah, S., et al. Nonpeptidic, Polo-Box Domain-Targeted Inhibitors of PLK1 Block Kinase Activity, Induce Its Degradation and Target-Resistant Cells. Journal of Medicinal Chemistry, 2021, 64, 10352–10370. View Source

Plk1-IN-10 Performance Comparison

PBD Binding Affinity vs. First-Generation Inhibitors

PLK1-IN-10 binds to the PBD of PLK1 with a dissociation constant (K_D) of 0.29 μM, as measured by surface plasmon resonance (SPR) [1]. This binding affinity is notably weaker than the sub-nanomolar IC₅₀ values reported for ATP-competitive inhibitors such as volasertib (IC₅₀ = 0.87 nM) and BI 2536 (IC₅₀ = 0.83 nM) [2][3]. However, direct potency comparisons are mechanistically invalid: PLK1-IN-10 functions via disruption of protein-protein interactions at the PBD, whereas volasertib and BI 2536 act through ATP-binding site blockade [1][2]. The moderate binding affinity of PLK1-IN-10 is consistent with other reported PBD-targeted small molecules and reflects the challenge of disrupting extended protein-protein interfaces with small molecules [4].

PBD Binding Affinity

Class-level inference

KD = 0.29 µM vs. first-generation PBD inhibitors (IC50 25–>1000 µM)

Supports PBD-target engagement at lower assay concentrations

Context-dependent; class-level comparison

Evidence Dimension	Target binding affinity (KD / IC50)
Target Compound Data	KD = 0.29 μM
Comparator Or Baseline	Volasertib: IC50 = 0.87 nM; BI 2536: IC50 = 0.83 nM
Quantified Difference	~333-fold weaker binding (target) vs. ATP-competitive comparators
Conditions	SPR assay for PLK1-IN-10; cell-free kinase assays for comparators

Why This Matters

The moderate binding affinity reflects a fundamentally different mechanism of action (PBD-targeted vs. ATP-competitive), which is the basis for its differentiation in drug-resistant models where ATP-competitive inhibitors may fail.

• [1] Yan, Y., et al. Identification of naphthalimide-derivatives as novel PBD-targeted polo-like kinase 1 inhibitors with efficacy in drug-resistant lung cancer cells. European Journal of Medicinal Chemistry, 2024, 271, 116430. View Source
• [2] Rudolph, D., et al. BI 6727, a Polo-like kinase inhibitor with improved pharmacokinetic profile and broad antitumor activity. Clinical Cancer Research, 2009, 15, 3094–3102. View Source
• [3] Steegmaier, M., et al. BI 2536, a potent and selective inhibitor of polo-like kinase 1, inhibits tumor growth in vivo. Current Biology, 2007, 17, 316–322. View Source
• [4] Reindl, W., et al. Inhibition of polo-like kinase 1 by blocking polo-box domain-dependent protein-protein interactions. Chemistry & Biology, 2008, 15, 459–466. View Source

In Vivo Tumor Suppression in Drug-Resistant Lung Cancer

PLK1-IN-10 exhibits an IC₅₀ of 7.83 μM against NCI-H1975 non-small cell lung cancer (NSCLC) cells, a model known to harbor EGFR T790M and L858R mutations . This cellular potency is directly compared to the lead compound 1a (IC₅₀ = 27.5 μM against NCI-H1975), representing a 3.5-fold improvement in antiproliferative activity achieved through structural optimization [1]. Notably, volasertib showed no significant inhibition of cell migration in NCI-H1975 p53 mutant cells, indicating that ATP-competitive PLK1 inhibitors may have limited efficacy in this drug-resistant cellular context [2].

In Vivo Tumor Suppression

Cross-study comparable

A549/DDP: TGI 42–62% (i.p.); NCI-H1975: TGI 44% (p.o.)

Reported tumor growth inhibition in drug-resistant lung cancer models

Direct head-to-head data not available

Evidence Dimension	Cellular antiproliferative activity (IC50)
Target Compound Data	IC50 = 7.83 μM
Comparator Or Baseline	Lead compound 1a: IC50 = 27.5 μM
Quantified Difference	3.5-fold improvement
Conditions	NCI-H1975 NSCLC cells, 48-hour treatment

Why This Matters

Demonstrates that PLK1-IN-10 maintains antiproliferative activity in a drug-resistant NSCLC cell line where an ATP-competitive inhibitor (volasertib) shows limited functional impact, supporting its utility in resistance-relevant models.

• [1] Yan, Y., et al. Identification of naphthalimide-derivatives as novel PBD-targeted polo-like kinase 1 inhibitors with efficacy in drug-resistant lung cancer cells. European Journal of Medicinal Chemistry, 2024, 271, 116430. View Source
• [2] Van den Bossche, J., et al. In vitro study of the Polo-like kinase 1 inhibitor volasertib in non-small-cell lung cancer reveals a role for the tumor suppressor p53. Molecular Oncology, 2019, 13, 1196–1213. View Source

Bifunctional Mechanism: PBD Inhibition and Oxidative Stress

In an A549/DDP cisplatin-resistant lung cancer xenograft model, PLK1-IN-10 administered intraperitoneally at 50 mg/kg every two days for 32 days induced tumor regression . The 30 mg/kg dose significantly inhibited tumor growth compared to vehicle control . In contrast, the clinical-stage ATP-competitive inhibitor volasertib, when tested in a pediatric preclinical program across multiple xenograft models, induced significant event-free survival (EFS) differences in 59% of solid tumor xenografts, but no complete tumor regressions were reported as a monotherapy in the resistant models tested [1].

Bifunctional Mechanism

Class-level inference

PLK1 PBD inhibition + GSH reactivity ➔ oxidative stress

Unique mechanism not replicated by ATP-competitive PLK1 inhibitors

Qualitative distinction; requires pathway-specific validation

Evidence Dimension	In vivo antitumor efficacy
Target Compound Data	50 mg/kg i.p. q2d × 32 days: tumor regression
Comparator Or Baseline	Volasertib: EFS difference in 59% of solid tumor xenografts, no complete regressions reported
Quantified Difference	Tumor regression vs. tumor growth delay
Conditions	A549/DDP cisplatin-resistant NSCLC xenograft mice

Why This Matters

The ability to achieve tumor regression in a clinically-relevant, drug-resistant xenograft model differentiates PLK1-IN-10 from comparator ATP-competitive inhibitors, which typically produce tumor stasis or growth delay rather than regression in similar resistant contexts.

• [1] Gorlick, R., et al. Initial testing (stage 1) of the polo-like kinase inhibitor volasertib (BI 6727), by the pediatric preclinical testing program. Pediatric Blood & Cancer, 2014, 61, 158–164. View Source

PLK1-IN-10 Dual Mechanism: Mitotic Catastrophe and GSH-Mediated Oxidative Stress

PLK1-IN-10 exerts antitumor effects through a dual mechanism: (1) disruption of the PLK1-PRC1 interaction leading to mitotic catastrophe, and (2) nucleophilic substitution with glutathione (GSH) to deplete cellular GSH and disturb redox homeostasis [1]. This second mechanism is unique among PLK1 inhibitors and results from the naphthalimide scaffold's intrinsic reactivity with thiol groups. ATP-competitive inhibitors such as BI 2536, volasertib, and GSK461364 lack this GSH-depleting activity and rely solely on PLK1 kinase inhibition to induce mitotic arrest [2].

Evidence Dimension	Mechanism of action
Target Compound Data	PLK1-PRC1 disruption + GSH depletion
Comparator Or Baseline	ATP-competitive inhibitors: PLK1 kinase inhibition only
Quantified Difference	Dual mechanism vs. single mechanism
Conditions	A549/DDP cells; GSH reaction confirmed by fluorescence imaging

Why This Matters

The dual mechanism provides a functional differentiation that may be particularly valuable in drug-resistant cells where oxidative stress pathways are already dysregulated, and in combination studies with agents that induce reactive oxygen species.

• [1] Yan, Y., et al. Identification of naphthalimide-derivatives as novel PBD-targeted polo-like kinase 1 inhibitors with efficacy in drug-resistant lung cancer cells. European Journal of Medicinal Chemistry, 2024, 271, 116430. View Source
• [2] Lens, S. M. A., et al. Shared and separate functions of polo-like kinases and aurora kinases in cancer. Nature Reviews Cancer, 2010, 10, 825–841. View Source

PLK1-IN-10 Oral Bioavailability and Safety Profile in Preclinical Models

PLK1-IN-10 is orally active, as demonstrated by effective tumor growth inhibition in NCI-H1975 xenograft mice following oral administration (30 mg/kg p.o., every two days for 20 days) [1]. This oral bioavailability is a critical differentiation from many earlier PBD-targeted inhibitors and some ATP-competitive inhibitors like GSK461364, which requires intravenous administration in clinical settings [2]. Furthermore, PLK1-IN-10 doubled the survival time of tumor-bearing mice without observable side effects in normal tissues, suggesting a favorable therapeutic window compared to ATP-competitive inhibitors that exhibit dose-limiting myelosuppression [1][3].

Evidence Dimension	Oral bioavailability and in vivo tolerability
Target Compound Data	Oral administration effective; doubles survival time; no reported normal tissue toxicity
Comparator Or Baseline	GSK461364: IV administration required; dose-limiting neutropenia and thrombocytopenia observed clinically
Quantified Difference	Oral vs. IV; survival doubling vs. dose-limiting toxicity
Conditions	NCI-H1975 xenograft mice; clinical Phase I studies for GSK461364

Why This Matters

Oral bioavailability and apparent lack of myelosuppression in preclinical models position PLK1-IN-10 as a potentially more tractable tool compound for chronic in vivo studies compared to IV-administered ATP-competitive inhibitors with significant hematological toxicity.

• [1] Yan, Y., et al. Identification of naphthalimide-derivatives as novel PBD-targeted polo-like kinase 1 inhibitors with efficacy in drug-resistant lung cancer cells. European Journal of Medicinal Chemistry, 2024, 271, 116430. View Source
• [2] Olmos, D., et al. Phase I study of GSK461364, a specific and competitive Polo-like kinase 1 inhibitor, in patients with advanced solid malignancies. Clinical Cancer Research, 2011, 17, 3420–3430. View Source
• [3] Schöffski, P. Polo-like kinase (PLK) inhibitors in preclinical and early clinical development in oncology. The Oncologist, 2009, 14, 559–570. View Source

PLK1-IN-10 Cell Cycle Arrest Profile (G2/M) and CDK1-Cyclin B1 Downregulation

Treatment of A549 and A549/DDP cells with PLK1-IN-10 at concentrations of 0–6 μM for 48 hours induced G2/M phase cell cycle arrest and suppressed cell proliferation . Mechanistically, PLK1-IN-10 decreased the protein expression of the CDK1-Cyclin B1 complex, a key regulator of G2/M transition [1]. In contrast, the ATP-competitive inhibitor volasertib, while also inducing G2/M arrest, does not directly downregulate CDK1-Cyclin B1 expression but rather prevents PLK1-mediated activation of the complex [2].

Evidence Dimension	Cell cycle arrest phase and molecular mechanism
Target Compound Data	G2/M arrest; decreased CDK1-Cyclin B1 protein expression
Comparator Or Baseline	Volasertib: G2/M arrest via PLK1 kinase inhibition, no direct CDK1-Cyclin B1 downregulation
Quantified Difference	Direct protein downregulation vs. kinase inhibition only
Conditions	A549 and A549/DDP NSCLC cells, 0–6 μM, 48 hours

Why This Matters

The distinct molecular mechanism—direct downregulation of CDK1-Cyclin B1 protein levels rather than mere kinase inhibition—provides a clear biochemical differentiation that may inform selection for studies focused on cell cycle regulation or resistance mechanisms that bypass kinase inhibition.

• [1] Yan, Y., et al. Identification of naphthalimide-derivatives as novel PBD-targeted polo-like kinase 1 inhibitors with efficacy in drug-resistant lung cancer cells. European Journal of Medicinal Chemistry, 2024, 271, 116430. View Source
• [2] Rudolph, D., et al. BI 6727, a Polo-like kinase inhibitor with improved pharmacokinetic profile and broad antitumor activity. Clinical Cancer Research, 2009, 15, 3094–3102. View Source

Plk1-IN-10 Research Applications

PBD-Driven Mechanisms in Drug-Resistant Lung Cancer

PLK1-IN-10 is uniquely suited for studies examining the PLK1-PRC1 signaling axis as a therapeutic vulnerability in drug-resistant cancers. Because it directly binds the PBD to block PLK1-PRC1 complex formation—a mechanism not shared by ATP-competitive inhibitors—it serves as a critical tool for dissecting PBD-dependent PLK1 functions in mitotic progression and cytokinesis [1]. Researchers investigating acquired resistance to EGFR inhibitors or cisplatin in NSCLC should prioritize PLK1-IN-10 over ATP-competitive inhibitors, given its demonstrated efficacy in both NCI-H1975 (EGFR-mutant) and A549/DDP (cisplatin-resistant) models [1].

Synthetic Lethality and Redox Homeostasis in Cancer

The naphthalimide scaffold of PLK1-IN-10 confers a unique GSH-depleting activity that distinguishes it from all clinical-stage PLK1 inhibitors. This dual mechanism—simultaneously inducing mitotic catastrophe and disrupting redox homeostasis—positions PLK1-IN-10 as an ideal probe for studying synthetic lethality in tumors with pre-existing oxidative stress vulnerabilities, such as those with KEAP1/NRF2 pathway alterations or following radiation therapy [1]. Combinatorial studies pairing PLK1-IN-10 with agents that further elevate reactive oxygen species (ROS) or with glutathione synthesis inhibitors represent high-value research applications that cannot be recapitulated with ATP-competitive PLK1 inhibitors [1].

Oral Bioavailability for In Vivo Efficacy Studies

For preclinical pharmacodynamics studies in mouse models of drug-resistant NSCLC, PLK1-IN-10 offers the practical advantage of oral bioavailability coupled with demonstrated tumor regression at well-tolerated doses [1]. In contrast, many comparator PLK1 inhibitors require intravenous administration (e.g., GSK461364) or exhibit dose-limiting myelosuppression that narrows the therapeutic window for chronic dosing . PLK1-IN-10's ability to achieve tumor regression in A549/DDP xenografts and double survival time in NCI-H1975 models without observable normal tissue toxicity makes it a superior choice for studies evaluating prolonged PLK1 inhibition in resistance settings [1].

Benchmarking PBD-Targeted Versus ATP-Competitive PLK1 Inhibition in Isogenic Resistance Models

PLK1-IN-10 is an essential reference compound for comparative studies designed to elucidate the functional consequences of targeting the PLK1 PBD versus the ATP-binding KD. Evidence shows that cells resistant to ATP-competitive PLK1 inhibitors can retain sensitivity to PBD-targeted agents [1]. Researchers aiming to characterize resistance mechanisms or to validate PBD targeting as a strategy to overcome ATP-competitive inhibitor resistance should employ PLK1-IN-10 as a prototypical PBD inhibitor alongside ATP-competitive controls (e.g., BI 2536 or volasertib) in head-to-head assays [1].

Application

Selection Property

Validation Focus

PBD-driven signaling in drug-resistant lung cancer models

PBD-binding affinity context

Target engagement and mitotic function readouts

Synthetic lethality and redox homeostasis studies

GSH reactivity and oxidative stress induction

Redox status, cell viability, and pathway crosstalk

Oral in vivo pharmacology and PK/PD modeling

Oral exposure and model-reported TGI context

Plasma exposure, tumor growth inhibition endpoints

• [1] Yan, Y., et al. Identification of naphthalimide-derivatives as novel PBD-targeted polo-like kinase 1 inhibitors with efficacy in drug-resistant lung cancer cells. European Journal of Medicinal Chemistry, 2024, 271, 116430. View Source